2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)benzotriazol-5-yl]acetamide
• InChI: InChI=1S/C20H14BrFN4O2/c21-13-1-8-17(9-2-13)28-12-20(27)23-15-5-10-18-19(11-15)25-26(24-18)16-6-3-14(22)4-7-16/h1-11H,12H2,(H,23,27)
• InChI Key: GDEZRFXRTONTLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2N=C3C=CC(=CC3=N2)NC(=O)COC4=CC=C(C=C4)Br)F
• Molecular Formula: C20H14BrFN4O2
• Molecular Weight: 441.3 g/mol

Description

2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a mechanism of action that affects various biochemical and physiological processes. In

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide involves the inhibition of certain enzymes and signaling pathways that are involved in various cellular processes. This compound has been found to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation. Additionally, this compound has been found to inhibit the activity of certain enzymes involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various cell and animal models. This compound has been found to have anti-inflammatory effects, as well as anti-cancer effects in certain types of cancer cells. Additionally, this compound has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide in lab experiments is its potential as a therapeutic agent for various diseases. Additionally, this compound has been found to have low toxicity in animal models, making it a potential candidate for further research. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability.

Future Directions

There are several future directions for research on 2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide. One area of research could focus on the development of more efficient synthesis methods for this compound, which could improve its availability for research. Additionally, further research could be conducted to explore the potential applications of this compound in the treatment of various diseases, such as cancer and neurodegenerative diseases. Finally, future research could focus on improving the bioavailability of this compound, which could enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide has been achieved using various methods. One such method involves the reaction of 4-bromophenol with 2-(4-fluorophenyl)-2H-1,2,3-benzotriazole-5-carboxylic acid to form the corresponding ester, which is then reacted with N-(2-aminoethyl)acetamide to yield the final product.

Scientific Research Applications

2-(4-bromophenoxy)-N-[2-(4-fluorophenyl)-2H-1,2,3-benzotriazol-5-yl]acetamide has been studied for its potential applications in scientific research. This compound has been found to have a mechanism of action that affects various biochemical and physiological processes, making it a potential candidate for further research in areas such as cancer treatment, inflammation, and neurodegenerative diseases.